3-[(4-Methoxyphenyl)sulfonyl]-propan-1-ol
Overview
Description
“3-[(4-Methoxyphenyl)sulfonyl]-propan-1-ol” is a chemical compound with a molecular weight of 244.27 . The compound is in solid form .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H12O5S . Its average mass is 243.257 Da and its monoisotopic mass is 243.033264 Da .Physical And Chemical Properties Analysis
“this compound” is a solid compound . Its InChI code is "1S/C10H12O5S/c1-15-8-2-4-9(5-3-8)16(13,14)7-6-10(11)12/h2-5H,6-7H2,1H3,(H,11,12)" .Scientific Research Applications
Anticancer Activity
Research has highlighted the potential of sulfonyl compounds in anticancer therapy. For instance, sulfonyl esters derived from phenolic chalcone analogues, similar in structure to 3-[(4-Methoxyphenyl)sulfonyl]-propan-1-ol, have shown promising in vitro anticancer activities. These compounds exhibit strong effects against human epithelial cervical carcinoma (HeLa) and breast carcinoma (MCF-7) cell lines, inducing apoptotic cell death and cell cycle arrest, while having minimal impact on non-cancerous cells (Muškinja et al., 2019).
Antimicrobial and Antioxidant Properties
Studies have also demonstrated the antimicrobial and antioxidant properties of compounds structurally related to this compound. A series of compounds, including (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones, showed activity against human pathogens like Staphylococcus aureus and Escherichia coli, as well as yeast Candida albicans. These compounds were found to have lower biological activities compared to certain beta blockers, but their structural resemblance suggests potential applications in antimicrobial and antioxidant research (Čižmáriková et al., 2020).
Cryo-Electrochemistry
The field of cryo-electrochemistry has explored the electrochemical reduction of phenyl sulfone compounds, which are structurally similar to this compound. These studies contribute to our understanding of aliphatic carbon atom cleavage in these compounds, providing insights into their reactivity and potential applications in various chemical processes (Fietkau et al., 2006).
Proton Exchange Membranes
Sulfonated poly(arylene ether sulfone) compounds have been investigated for their application as proton exchange membranes in fuel cells. These materials, which include functional groups similar to this compound, exhibit high proton conductivity and are promising candidates for fuel cell applications, demonstrating a balance between conductivity, water uptake, and chemical stability (Kim et al., 2008).
properties
IUPAC Name |
3-(4-methoxyphenyl)sulfonylpropan-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4S/c1-14-9-3-5-10(6-4-9)15(12,13)8-2-7-11/h3-6,11H,2,7-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTKYXMGDLORVEW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)CCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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